molecular formula C11H24O3 B8290486 2-(4-Methylbutyloxy)acetaldehyde diethylacetal

2-(4-Methylbutyloxy)acetaldehyde diethylacetal

Cat. No.: B8290486
M. Wt: 204.31 g/mol
InChI Key: DODVQERVNDKHHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Methylbutyloxy)acetaldehyde diethylacetal is a useful research compound. Its molecular formula is C11H24O3 and its molecular weight is 204.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H24O3

Molecular Weight

204.31 g/mol

IUPAC Name

1-(2,2-diethoxyethoxy)pentane

InChI

InChI=1S/C11H24O3/c1-4-7-8-9-12-10-11(13-5-2)14-6-3/h11H,4-10H2,1-3H3

InChI Key

DODVQERVNDKHHU-UHFFFAOYSA-N

Canonical SMILES

CCCCCOCC(OCC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

35 g of (S)-2-pentanol was dissolved in tetrahydrofuran, and 16 g of 60% sodium hydride was added thereto. After stirring for 30 minutes, 80 g of bromoacetaldehyde diethylacetal was added thereto, and the mixture was refluxed for 6 hours. After the reaction solution were concentrated and water and ether was added thereto, the mixture was shaken for mixing. The organic layer was collected and was dried with magnesium sulfate to remove the solvent off. Purification was carried out by column chromatography to obtain 2-(4-methylbutyloxy)acetaldehyde diethylacetal (54).
Quantity
35 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
16 g
Type
reactant
Reaction Step Two

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